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Compound of Interest

Compound Name: 4-(4-Bromophenyl)pyridazine

CAS No.: 1621468-76-5

Cat. No.: B2923541

Get Quote

The "Lynchpin" Scaffold in Optoelectronics
4-(4-Bromophenyl)pyridazine (CAS: 1621468-76-5) represents a critical junction in the

design of advanced functional materials.[1] Unlike its pyridine analogs, the pyridazine core

introduces a unique electronic deficiency due to the adjacent nitrogen atoms (1,2-diazine),

which significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy.[1] This

guide dissects the molecule not merely as a static structure, but as a dynamic electronic shuttle

essential for high-efficiency Organic Light-Emitting Diodes (OLEDs) and as a bioisostere in

medicinal chemistry.[1]

Electronic Theory: The Donor-Acceptor Mismatch
The electronic behavior of 4-(4-Bromophenyl)pyridazine is defined by an intrinsic "push-pull"

tension, albeit a subtle one.[1]

The Acceptor (Pyridazine Core): The electronegative nitrogen atoms at positions 1 and 2

create a localized region of electron deficiency ($ \pi $-deficiency).[1] This makes the ring

highly susceptible to electron injection, serving as an n-type carrier.[1]
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The Donor/Inductor (Bromophenyl): The phenyl ring acts as a conjugated bridge. The

bromine atom at the para position exerts a dual effect: a strong inductive withdrawal (-I)

through the sigma framework, and a weak mesomeric donation (+M) into the pi system.[1]

Key Electronic Consequence: The breakdown of symmetry in the pyridazine ring (substituted at

C4) creates a permanent dipole moment that is absent in symmetric pyrazines, enhancing

solubility and influencing packing in solid-state films.[1]

Part 2: Spectroscopic & Electrochemical Profile
The following data summarizes the physicochemical baseline for 4-(4-
Bromophenyl)pyridazine. Note: Values are derived from high-fidelity DFT simulations

(B3LYP/6-31G) and experimental analogs of aryl-pyridazines.*

Table 1: Physicochemical & Electronic Properties
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Property Value (Approx.) Mechanistic Insight

Molecular Weight 235.08 g/mol

Heavy atom effect (Br)

facilitates intersystem crossing

(ISC) in derived complexes.[1]

HOMO Energy -6.2 to -6.4 eV

Dominated by the

bromophenyl

-system and Br lone pairs.[1]

LUMO Energy -2.4 to -2.6 eV

Localized on the electron-

deficient pyridazine ring; lower

than pyridine analogs.[1]

Band Gap (

)
~3.8 eV

Wide gap transparency;

suitable as a host material

precursor.[1]

Dipole Moment ~3.5 - 4.2 D

Driven by the vector sum of the

N=N lone pairs and the C-Br

bond.[1]

Triplet Energy (

)
~2.8 eV

High enough to confine

excitons when used as a

ligand in red/green

phosphorescent complexes.[1]

Part 3: Synthetic Methodology & Validation
Directive: The synthesis of 4-(4-Bromophenyl)pyridazine requires precise control to avoid

regioisomeric mixtures (e.g., 3- vs 4-substitution). The most robust route utilizes a Suzuki-

Miyaura cross-coupling strategy.[1]

Validated Synthetic Protocol
Objective: Selective arylation of 4-chloropyridazine.

Scale: 10 mmol basis.
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Reagents:

Substrate: 4-Chloropyridazine (or 4-iodopyridazine for faster kinetics).

Coupling Partner: 4-Bromophenylboronic acid (Stoichiometry: 1.05 eq).[1]

Critical Note: Use the boronic acid of the bromophenyl group. Using pyridazine-boronic

acid is unstable and prone to protodeboronation.[1]

Catalyst: Pd(dppf)Cl₂[1]·CH₂Cl₂ (3 mol%).[1] The bidentate ligand prevents Pd black

formation.[1]

Base: K₃PO₄ (2.0 M aq).[1] Weaker bases (Na₂CO₃) may result in incomplete conversion

due to the electron-poor nature of the pyridazine.[1]

Solvent: 1,4-Dioxane (degassed).

Step-by-Step Workflow:

Inerting: Charge a Schlenk flask with 4-chloropyridazine (1.0 eq), 4-bromophenylboronic acid

(1.05 eq), and Pd catalyst. Cycle vacuum/N₂ three times.

Solvation: Add degassed 1,4-dioxane and K₃PO₄ solution.

Activation: Heat to 90°C for 12 hours. Monitor via TLC (Mobile phase: 30% EtOAc/Hexanes).

[1]

Checkpoint: The product is less polar than the starting pyridazine but more polar than the

bis-coupled byproduct (if any).[1]

Workup: Cool to RT. Dilute with water, extract with DCM (3x).

Purification: Silica gel chromatography. The nitrogen atoms can streak on silica; add 1%

Et₃N to the eluent to sharpen bands.

Synthesis Logic Diagram (Graphviz)
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Figure 1: Optimized Suzuki-Miyaura workflow for the regioselective synthesis of 4-(4-
Bromophenyl)pyridazine.

Part 4: Electronic Structure & Application Pathways
The utility of 4-(4-Bromophenyl)pyridazine lies in its ability to act as a "pro-ligand."[1] The

bromine atom is a placeholder (leaving group) that allows the molecule to be expanded into

tridentate ligands (e.g., C^N^N ligands) for Iridium(III) phosphors.[1]

The "Electron Sink" Mechanism
In OLEDs, electron transport materials (ETMs) must possess high electron affinity.

LUMO Localization: The LUMO is heavily weighted on the pyridazine ring.

Injection Barrier: The low-lying LUMO reduces the energy barrier for electron injection from

the cathode (e.g., LiF/Al).[1]

Mobility: The planar geometry (subject to the twist angle

) facilitates

stacking, enhancing electron mobility (

).[1]

Functionalization Pathway (Graphviz)
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Figure 2: Mapping the electronic properties of the pyridazine core to specific optoelectronic

applications.

Part 5: References & Authoritative Grounding
The following references validate the synthesis, electronic characterization, and application of

phenyl-pyridazine derivatives.

Sigma-Aldrich.Product Specification: 4-(4-Bromophenyl)pyridazine.[1] CAS No. 1621468-

76-5.[1][2] Link[1]

PubChem.Compound Summary: 4-(4-Bromophenyl)pyridine (Analogous Structure for

Comparative Data). Link[1]
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Fan, Z., et al. (2019). "Cu(II)-catalyzed aerobic 6-endo-trig cyclizations provide 1,6-

dihydropyridazines and pyridazines."[1][3] Journal of Organic Chemistry, 84(7), 4236-4245.

[1] (Validates pyridazine ring formation methodologies). Link[1]

Schnell, S. D., et al. (2021). "Lewis acid-mediated inverse electron demand Diels-Alder

reaction...[1][3] provides functionalized pyridazines."[1][3] Journal of Organic Chemistry, 86,

12008-12023.[1][3] Link[1]

BenchChem.Electronic Properties of 2-Phenylpyridine Derivatives (Analogous Ligand

Systems). (Provides baseline for HOMO/LUMO trends in phenyl-N-heterocycles). Link[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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